N-(cyclopropylmethyl)-5-fluoro-N-[(4-methylmorpholin-2-yl)methyl]pyridine-3-sulfonamide

• IUPAC Name: N-(cyclopropylmethyl)-5-fluoro-N-[(4-methylmorpholin-2-yl)methyl]pyridine-3-sulfonamide
• InChI: InChI=1S/C15H22FN3O3S/c1-18-4-5-22-14(10-18)11-19(9-12-2-3-12)23(20,21)15-6-13(16)7-17-8-15/h6-8,12,14H,2-5,9-11H2,1H3
• InChI Key: HQRUWCLLSHVTKQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCOC(C1)CN(CC2CC2)S(=O)(=O)C3=CN=CC(=C3)F
• Molecular Formula: C15H22FN3O3S
• Molecular Weight: 343.4 g/mol

Description

N-(cyclopropylmethyl)-5-fluoro-N-[(4-methylmorpholin-2-yl)methyl]pyridine-3-sulfonamide is a complex organic compound that features a sulfonamide group attached to a pyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(cyclopropylmethyl)-5-fluoro-N-[(4-methylmorpholin-2-yl)methyl]pyridine-3-sulfonamide typically involves multiple steps, starting with the preparation of the pyridine ring, followed by the introduction of the sulfonamide group and the cyclopropylmethyl and morpholinylmethyl substituents. Common reagents used in these steps include fluorinating agents, sulfonyl chlorides, and amines. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions or continuous flow processes. The choice of method depends on factors such as the desired scale of production, cost considerations, and the need for purity. Industrial methods often employ automated systems to precisely control reaction conditions and optimize the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

N-(cyclopropylmethyl)-5-fluoro-N-[(4-methylmorpholin-2-yl)methyl]pyridine-3-sulfonamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonamide group to amines.

Substitution: The fluorine atom on the pyridine ring can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperoxybenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to achieve substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce amines.

Scientific Research Applications

N-(cyclopropylmethyl)-5-fluoro-N-[(4-methylmorpholin-2-yl)methyl]pyridine-3-sulfonamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition or protein binding.

Industry: It may be used in the production of specialty chemicals or as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of N-(cyclopropylmethyl)-5-fluoro-N-[(4-methylmorpholin-2-yl)methyl]pyridine-3-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can form hydrogen bonds with active site residues, while the fluorine atom and other substituents can enhance binding affinity and specificity. These interactions can modulate the activity of the target protein, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

Sulfonamides: Other sulfonamide compounds, such as sulfamethoxazole and sulfadiazine, share structural similarities but differ in their substituents and specific applications.

Fluoropyridines: Compounds like 5-fluoropyridine have similar fluorinated pyridine rings but lack the sulfonamide group and other substituents.

Uniqueness

N-(cyclopropylmethyl)-5-fluoro-N-[(4-methylmorpholin-2-yl)methyl]pyridine-3-sulfonamide is unique due to its combination of a fluorinated pyridine ring, a sulfonamide group, and specific substituents that confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.